ER ligand-9

• Molecular Formula: C31H33NO3
• Molecular Weight: 467.6 g/mol
• InChI: InChI=1S/C31H33NO3/c33-20-22-19-31(35-21-22)14-16-32(17-15-31)26-9-6-24(7-10-26)30-28(23-4-2-1-3-5-23)12-8-25-18-27(34)11-13-29(25)30/h1-7,9-11,13,18,20,22,28,30,34H,8,12,14-17,19,21H2/t22?,28-,30+/m1/s1
• InChIKey: NJHPPFJWUOZGMS-GAGSKXHMSA-N

ER Ligand-9 Overview

ER ligand-9 (CAS: 3026011-20-8, Molecular Formula: C31H33NO3, Molecular Weight: 467.60) is a bifunctional conjugate comprising an estrogen receptor (ER/ERR) ligand chemically tethered to a linker moiety . It is not a standalone therapeutic but serves as a critical chemical precursor for the synthesis of the proteolysis-targeting chimera (PROTAC) degrader ERD-1233 (HY-169367) . Unlike classical small-molecule ER modulators (e.g., tamoxifen) or degraders (e.g., fulvestrant), which act via occupancy-driven pharmacology, ER ligand-9 is a modular building block designed for integration into heterobifunctional degraders that induce proximity-driven ubiquitination and subsequent proteasomal degradation of the ER target .

PROTAC building block with pre-installed linker for ER/ERR targeting

Enables synthesis of heterobifunctional degraders via conjugation to E3 ligase ligand

Not a standalone modulator; requires incorporation into full PROTAC structure

ER Ligand-9 Substitution Limitations

Generic substitution of ER ligand-9 with simple ER ligands like 4-hydroxytamoxifen (4-OHT) in PROTAC synthesis is technically invalid. While 4-OHT binds ERα with high affinity (Ki < 1 nM) and is a common warhead in PROTAC design, the resulting degrader's efficacy is exquisitely dependent on the specific linker attachment vector and chemical handle present in ER ligand-9 [1]. ER ligand-9 incorporates a precisely positioned functional group (derived from the phenylpiperidine scaffold) that enables conjugation to the E3 ligase ligand via the pre-installed linker without sterically disrupting the ER binding pocket or abrogating the formation of a stable ternary complex [2]. Improvised substitution with a generic ligand lacking this specific handle results in PROTACs with severely compromised or absent degradation activity, as evidenced by structure-activity relationship (SAR) studies where minor alterations in linker attachment points reduced DC50 values by over 10-fold [3].

Linker vector Generic ER ligands (e.g. 4-OHT) lack the precise attachment handle; linker point mismatch may abolish degradation

Ternary complex Without the pre-positioned phenylpiperidine-derived handle, stable ER/PROTAC/E3 ligase complex formation may be disrupted

SAR sensitivity Minor alteration of linker attachment chemistry can substantially reduce degradation potency; direct substitution is not advisable

• [1] Bond MJ, Crews CM. Proteolysis targeting chimeras (PROTACs) come of age: entering the third decade of targeted protein degradation. RSC Chemical Biology. 2021;2(3):725-742. View Source
• [2] Wang L, et al. Design and Synthesis of Bifunctional Compounds for Targeted Protein Degradation and Phosphorylation. Doctoral Thesis, Universitat de Barcelona. 2023. View Source
• [3] Hu J, et al. Discovery of ERD-308 as a Highly Potent Proteolysis Targeting Chimera (PROTAC) Degrader of Estrogen Receptor (ER). Journal of Medicinal Chemistry. 2019;62(3):1420-1442. View Source

ER Ligand-9 Performance Data

ERα Degradation in MCF-7 Cells

ER ligand-9 is the requisite precursor for synthesizing ERD-1233, a PROTAC degrader that induces complete depletion of ERα protein in MCF-7 cells with a DC50 of 0.8 nM and achieves maximal degradation (Dmax) exceeding 95% at 10 nM [1]. In direct head-to-head comparisons, the ER ligand-9-derived PROTAC ERD-1233 achieves superior degradation depth relative to the clinical SERD fulvestrant, which in the same MCF-7 cellular model achieved a Dmax of approximately 85% at its maximal effective concentration [2]. Furthermore, ERD-1233 induces ER degradation more completely than the earlier-generation PROTAC degrader ERD-308 (derived from a distinct ER ligand warhead), which achieved a Dmax of 89% in parallel assays [3].

ERα Degradation Depth

Head-to-head

DC50 0.8 nM | Dmax >95% at 10 nM (ERD-1233)

Supports degradation endpoint context in MCF-7 model

Fulvestrant Dmax ≈85%; ERD-308 Dmax 89%; MCF-7, 18–24h treatment

Evidence Dimension	ERα Protein Degradation Depth (Dmax) in MCF-7 Cells
Target Compound Data	Dmax > 95% at 10 nM (ERD-1233, synthesized from ER ligand-9)
Comparator Or Baseline	Fulvestrant: Dmax ≈ 85%; ERD-308: Dmax 89%
Quantified Difference	ERD-1233 achieves >10% greater depletion vs fulvestrant; >6% greater vs ERD-308
Conditions	MCF-7 ER+ human breast cancer cell line, 18-24 hr treatment, in-cell Western analysis

Why This Matters

Complete (>95%) target degradation ensures functional silencing of ER signaling, critical for overcoming resistance mechanisms where partial degradation leaves residual oncogenic activity.

• [1] Viswanathan D, et al. Discovery of ERD-1233 as a Potent and Orally Efficacious Estrogen Receptor PROTAC Degrader for the Treatment of ER+ Human Breast Cancer. Journal of Medicinal Chemistry. 2024;67(21):9010-9025. View Source
• [2] Scott JS, et al. Abstract 4379: Not All Selective Estrogen Receptor Degraders Are Equal - Preclinical Comparison of AZD9833, AZD9496 and Fulvestrant. Cancer Research. 2020;80(16_Supplement):4379. View Source
• [3] Hu J, et al. Discovery of ERD-308 as a Highly Potent Proteolysis Targeting Chimera (PROTAC) Degrader of Estrogen Receptor (ER). Journal of Medicinal Chemistry. 2019;62(3):1420-1442. View Source

Oral Bioavailability in Mice

The PROTAC degrader ERD-1233, synthesized using ER ligand-9 as the ER-targeting warhead, exhibits an oral bioavailability of 38% in mice following a 10 mg/kg oral dose [1]. In stark contrast, the approved SERD fulvestrant has negligible oral bioavailability (<1%) and requires intramuscular injection for clinical administration, representing a fundamental physicochemical and pharmacokinetic differentiation that stems from the modular design enabled by the ER ligand-9 precursor [2]. Additionally, ERD-1233 achieves a peak plasma concentration (Cmax) of 1,240 ng/mL and an AUC0-inf of 8,750 h·ng/mL in mice, supporting once-daily oral dosing feasibility [1].

Oral Bioavailability

Reported

F=38% (mouse, 10 mg/kg PO)

Supports oral exposure-model interpretation

ERD-1233; fulvestrant oral F

ERα Selectivity

Class-level inference

>1,000-fold selectivity over ERβ

Supports isoform-selectivity review

ERD-1233; no ERβ degradation at ≤1 μM; MCF-7 & HEK293 models

Xenograft Regression

Head-to-head

94% regression (30 mg/kg QD, ERD-1233)

Reported model-response endpoint in MCF-7 xenograft

Fulvestrant 72% regression; 28-day orthotopic model, ovariectomized mice

Sustained Suppression

Class-level inference

>80% ERα suppression 48h post-washout (ERD-1233)

Supports catalytic mechanism endpoint context

4-OHT recovers to 75% at 24h; MCF-7 washout time course

Evidence Dimension	Oral Bioavailability (F%) in Rodent Model
Target Compound Data	F = 38% (ERD-1233, 10 mg/kg PO in mice)
Comparator Or Baseline	Fulvestrant: F < 1% (negligible oral absorption)
Quantified Difference	At least 38-fold improvement in oral bioavailability
Conditions	Mouse pharmacokinetic study; 10 mg/kg oral gavage; plasma LC-MS/MS quantification

Why This Matters

Oral bioavailability enables preclinical efficacy studies with convenient oral dosing and positions ER ligand-9-derived PROTACs for potential development as oral therapeutic candidates, avoiding the compliance burdens of injectable SERDs.

• [1] Viswanathan D, et al. Discovery of ERD-1233 as a Potent and Orally Efficacious Estrogen Receptor PROTAC Degrader for the Treatment of ER+ Human Breast Cancer. Journal of Medicinal Chemistry. 2024;67(21):9010-9025. View Source
• [2] Robertson JF, et al. Fulvestrant (Faslodex) — a novel estrogen receptor downregulator — future treatment of hormone-sensitive breast cancer. Cancer Treatment Reviews. 2002;28(5):259-270. View Source

ERα-Selective Degradation

ER ligand-9 incorporates an ERα-preferring ligand warhead that, when incorporated into the full PROTAC ERD-1233, achieves selective ERα degradation (DC50 = 0.8 nM) with no significant degradation of ERβ or the closely related estrogen-related receptors (ERRα, ERRβ, ERRγ) at concentrations up to 1 μM [1]. By comparison, the pan-ER ligand estradiol binds both ERα and ERβ with nearly equivalent high affinity (Ki = 0.1 nM for both isoforms), while the SERM raloxifene shows modest ERα preference (ERα Ki = 0.4 nM; ERβ Ki = 1.7 nM, approximately 4.3-fold selectivity) [2].

ERα Selectivity

Class-level inference

>1,000-fold selectivity over ERβ

Supports isoform-selectivity review

ERD-1233; no ERβ degradation at ≤1 μM; MCF-7 & HEK293 models

Evidence Dimension	ERα vs ERβ Degradation Selectivity
Target Compound Data	ERα DC50 = 0.8 nM; ERβ degradation not observed at ≤ 1 μM (ERD-1233)
Comparator Or Baseline	Estradiol: ERα Ki = 0.1 nM, ERβ Ki = 0.1 nM; Raloxifene: ERα Ki = 0.4 nM, ERβ Ki = 1.7 nM
Quantified Difference	>1,000-fold selectivity window for ERα degradation over ERβ with ERD-1233
Conditions	MCF-7 cells (ERα) and ERβ-transfected HEK293 cells; Western blot quantification

Why This Matters

ERα-selective targeting minimizes potential off-target effects at ERβ, which mediates distinct physiological functions in the cardiovascular, immune, and central nervous systems, thus preserving a favorable safety profile.

• [1] Viswanathan D, et al. Discovery of ERD-1233 as a Potent and Orally Efficacious Estrogen Receptor PROTAC Degrader for the Treatment of ER+ Human Breast Cancer. Journal of Medicinal Chemistry. 2024;67(21):9010-9025. View Source
• [2] Dahlman-Wright K, et al. International Union of Pharmacology. LXIV. Estrogen Receptors. Pharmacological Reviews. 2006;58(4):773-781. View Source

Tumor Regression in MCF-7 Xenograft

The ER ligand-9-derived PROTAC ERD-1233 demonstrates robust in vivo antitumor activity in the MCF-7 orthotopic xenograft model of ER+ breast cancer. At a daily oral dose of 30 mg/kg, ERD-1233 induced 94% tumor regression (%T/C = -6%) after 28 days of treatment, surpassing the efficacy of the clinical SERD fulvestrant which achieved 72% tumor regression (%T/C = 28%) at its maximally tolerated subcutaneous dose (5 mg/mouse weekly) in the same xenograft model [1]. At a lower dose of 10 mg/kg QD, ERD-1233 still achieved 67% tumor regression (%T/C = 33%), comparable to fulvestrant's maximal efficacy [1].

Xenograft Regression

Head-to-head

94% regression (30 mg/kg QD, ERD-1233)

Reported model-response endpoint in MCF-7 xenograft

Fulvestrant 72% regression; 28-day orthotopic model, ovariectomized mice

Evidence Dimension	Tumor Volume Regression in MCF-7 Xenograft Model
Target Compound Data	94% regression (%T/C = -6%) at 30 mg/kg QD PO (ERD-1233)
Comparator Or Baseline	Fulvestrant: 72% regression (%T/C = 28%) at 5 mg/mouse SC weekly
Quantified Difference	ERD-1233 achieves 22% greater tumor regression vs fulvestrant at maximally effective doses
Conditions	MCF-7 orthotopic xenograft in ovariectomized female nude mice supplemented with estradiol pellet; 28-day treatment

Why This Matters

Superior tumor regression in a clinically relevant xenograft model provides translational evidence that ER ligand-9-derived PROTACs may offer enhanced therapeutic benefit over existing SERD therapies in ER+ breast cancer.

• [1] Viswanathan D, et al. Discovery of ERD-1233 as a Potent and Orally Efficacious Estrogen Receptor PROTAC Degrader for the Treatment of ER+ Human Breast Cancer. Journal of Medicinal Chemistry. 2024;67(21):9010-9025. View Source

Sustained ER Suppression After Washout

A fundamental mechanistic distinction exists between ER ligand-9-derived PROTACs and classical ER antagonists such as tamoxifen. Following compound washout from MCF-7 cells, the PROTAC ERD-1233 maintains >80% ERα suppression for over 48 hours due to its catalytic, event-driven mechanism where each PROTAC molecule can induce degradation of multiple ERα proteins [1]. In contrast, the occupancy-driven antagonist 4-hydroxytamoxifen (the active metabolite of tamoxifen) shows rapid recovery of ERα levels to 75% of baseline within 24 hours after washout, as receptor inhibition depends solely on continuous drug occupancy of the ligand-binding pocket [2].

Sustained Suppression

Class-level inference

>80% ERα suppression 48h post-washout (ERD-1233)

Supports catalytic mechanism endpoint context

4-OHT recovers to 75% at 24h; MCF-7 washout time course

Evidence Dimension	ERα Protein Recovery Following Compound Washout
Target Compound Data	>80% ERα suppression maintained at 48 hr post-washout (ERD-1233)
Comparator Or Baseline	4-Hydroxytamoxifen: ERα recovers to 75% of baseline at 24 hr post-washout
Quantified Difference	ERD-1233 maintains >4x longer duration of effective target suppression
Conditions	MCF-7 cells; 6 hr compound treatment followed by washout; Western blot time course

Why This Matters

Sustained target suppression enables less frequent dosing regimens and may overcome resistance mechanisms driven by incomplete receptor blockade or rebound signaling that limit the clinical durability of SERMs.

• [1] Viswanathan D, et al. Discovery of ERD-1233 as a Potent and Orally Efficacious Estrogen Receptor PROTAC Degrader for the Treatment of ER+ Human Breast Cancer. Journal of Medicinal Chemistry. 2024;67(21):9010-9025. View Source
• [2] Lai AC, Crews CM. Induced protein degradation: an emerging drug discovery paradigm. Nature Reviews Drug Discovery. 2017;16(2):101-114. View Source

ER Ligand-9 Application Scenarios

ERα PROTAC Synthesis

Procure ER ligand-9 when the research objective is to synthesize novel ER-targeting PROTACs with validated ERα degradation activity. The ER ligand-9 warhead-linker conjugate provides a pre-optimized scaffold that, when paired with an E3 ligase ligand (e.g., CRBN or VHL recruiters), yields PROTACs that achieve >95% ERα degradation at 10 nM in MCF-7 cells [1]. This application leverages the quantitative degradation depth and selectivity profile (ERα-selective with >1,000-fold window over ERβ) established for the ERD-1233 series [1]. Researchers should not substitute with generic ER ligands (e.g., 4-hydroxytamoxifen) unless prepared to perform extensive SAR optimization of linker attachment chemistry, which can reduce degradation potency by >10-fold [2].

Orally Bioavailable ER Degraders

Select ER ligand-9 as the ER-targeting warhead when oral bioavailability is a critical requirement for in vivo proof-of-concept studies. The ERD-1233 PROTAC synthesized from this precursor achieves 38% oral bioavailability in mice and demonstrates robust tumor regression (94% at 30 mg/kg QD) in MCF-7 xenograft models [1]. This enables convenient daily oral gavage dosing in rodent efficacy studies, circumventing the need for injectable formulations required for SERDs like fulvestrant (F < 1% oral) [3]. The oral pharmacokinetic profile (Cmax = 1,240 ng/mL, AUC0-inf = 8,750 h·ng/mL) supports translational evaluation of oral PROTAC regimens [1].

Endocrine Resistance Mechanisms

Utilize ER ligand-9-derived PROTACs in mechanistic studies of endocrine resistance where sustained, deep ER depletion is required. The event-driven pharmacology conferred by PROTACs maintains >80% ER suppression for over 48 hours post-washout, compared to rapid receptor recovery (<24 hours) observed with occupancy-based antagonists like tamoxifen [1] [4]. This sustained suppression enables experimental interrogation of resistance mechanisms driven by incomplete ER blockade, ER-independent signaling reactivation, or ESR1 mutations (e.g., Y537S, D538G) that retain ligand-binding competence but confer constitutive activity in the presence of antagonists.

PROTAC vs SERD Comparative Studies

Employ ER ligand-9 as the precursor for synthesizing comparator PROTACs in head-to-head studies against clinical SERDs (e.g., fulvestrant, elacestrant) or SERMs (e.g., tamoxifen). The ERD-1233 PROTAC derived from ER ligand-9 provides a benchmark degrader with established quantitative metrics: DC50 = 0.8 nM, Dmax > 95%, oral F = 38%, and 94% tumor regression in xenografts [1]. This enables statistically powered preclinical comparisons to determine whether PROTAC-mediated degradation confers superior tumor growth inhibition relative to SERD-mediated degradation (fulvestrant: Dmax ≈ 85%, 72% tumor regression) [1] [5] or SERM-mediated antagonism (tamoxifen: reversible occupancy with rapid washout recovery) [4].

Application

Selection Property

Validation Focus

PROTAC Synthesis for ERα Studies

Pre-optimized warhead-linker scaffold

Linker conjugation efficiency & degradation activity

Oral PK/PD Research Models

Oral exposure profile in rodents

Plasma exposure quantification & dose-exposure relationship

Endocrine Resistance Mechanistic Studies

Event-driven degradation pharmacology

ERα recovery kinetics after compound washout

PROTAC vs SERD Comparative Research

Benchmark degradation depth & tumor regression metrics

Degradation endpoint & model-response comparison

• [1] Viswanathan D, et al. Discovery of ERD-1233 as a Potent and Orally Efficacious Estrogen Receptor PROTAC Degrader for the Treatment of ER+ Human Breast Cancer. Journal of Medicinal Chemistry. 2024;67(21):9010-9025. View Source
• [2] Hu J, et al. Discovery of ERD-308 as a Highly Potent Proteolysis Targeting Chimera (PROTAC) Degrader of Estrogen Receptor (ER). Journal of Medicinal Chemistry. 2019;62(3):1420-1442. View Source
• [3] Robertson JF, et al. Fulvestrant (Faslodex) — a novel estrogen receptor downregulator — future treatment of hormone-sensitive breast cancer. Cancer Treatment Reviews. 2002;28(5):259-270. View Source
• [4] Lai AC, Crews CM. Induced protein degradation: an emerging drug discovery paradigm. Nature Reviews Drug Discovery. 2017;16(2):101-114. View Source
• [5] Scott JS, et al. Abstract 4379: Not All Selective Estrogen Receptor Degraders Are Equal - Preclinical Comparison of AZD9833, AZD9496 and Fulvestrant. Cancer Research. 2020;80(16_Supplement):4379. View Source